Cas no 2138163-40-1 (2-Heptynoic acid, 4,4-dimethyl-, methyl ester)

• Product Name: 2-Heptynoic acid, 4,4-dimethyl-, methyl ester
• CAS No: 2138163-40-1
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 5300155
• Update Time: 2025-05-20

2-Heptynoic acid, 4,4-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Heptynoic acid, 4,4-dimethyl-, methyl ester

• Inchi： 1S/C10H16O2/c1-5-7-10(2,3)8-6-9(11)12-4/h5,7H2,1-4H3
• InChI Key： LJVPPUHDPYRLEM-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C#CC(C)(C)CCC

Additional information on 2-Heptynoic acid, 4,4-dimethyl-, methyl ester

Comprehensive Analysis of 2-Heptynoic acid, 4,4-dimethyl-, methyl ester (CAS No. 2138163-40-1): Properties, Applications, and Industry Trends

The chemical compound 2-Heptynoic acid, 4,4-dimethyl-, methyl ester (CAS No. 2138163-40-1) is a specialized ester derivative with a unique molecular structure, featuring a heptynoic acid backbone and 4,4-dimethyl substitution. This compound has garnered significant attention in organic synthesis and material science due to its versatile reactivity and potential applications. In recent years, the demand for high-purity ester derivatives like this has surged, driven by advancements in pharmaceuticals, agrochemicals, and specialty polymers.

One of the most searched questions regarding 2-Heptynoic acid, 4,4-dimethyl-, methyl ester revolves around its synthetic pathways. Researchers often explore its preparation via esterification of 4,4-dimethyl-2-heptynoic acid with methanol under catalytic conditions. The compound’s alkyne functional group makes it a valuable intermediate for click chemistry applications, a trending topic in drug discovery and bioconjugation. Its methyl ester moiety also enhances solubility, a critical factor for formulation scientists.

From an industrial perspective, 2-Heptynoic acid, 4,4-dimethyl-, methyl ester aligns with the growing focus on sustainable chemistry. Companies are increasingly investing in green synthesis methods to produce such intermediates with lower environmental impact. Searches for biodegradable ester compounds or non-toxic synthetic intermediates often lead to discussions about derivatives like this. Its stability under mild conditions further supports its use in eco-friendly manufacturing processes.

The compound’s spectroscopic properties (e.g., IR, NMR, and MS data) are frequently queried by analytical chemists. Its distinct carbonyl stretching frequency and alkyne proton signals serve as fingerprints for quality control. Laboratories prioritizing HPLC purity analysis or GC-MS quantification for CAS No. 2138163-40-1 contribute to its relevance in peer-reviewed literature and patent filings.

Emerging applications of 2-Heptynoic acid, 4,4-dimethyl-, methyl ester include its role in flavor and fragrance formulations. The compound’s potential to impart fruity or woody notes has sparked interest in the cosmetics industry, where searches for novel ester-based fragrances are rising. Additionally, its utility in metal-catalyzed cross-coupling reactions aligns with the demand for high-efficiency coupling partners in materials science.

Regulatory and safety profiles of CAS No. 2138163-40-1 are another hot topic. While not classified as hazardous, proper handling guidelines for laboratory-scale use are often sought. Queries about storage conditions (e.g., inert atmosphere, temperature control) and compatibility with common reagents reflect the compound’s practical considerations in R&D settings.

In summary, 2-Heptynoic acid, 4,4-dimethyl-, methyl ester represents a multifaceted chemical entity with expanding applications. Its synergy with cutting-edge research (e.g., bioorthogonal chemistry) and alignment with industry sustainability goals ensure its continued relevance. As innovation progresses, this compound is poised to play a pivotal role in next-generation synthetic strategies.